Cas no 116962-64-2 (2,7-Naphthalenedisulfonicacid,4-amino-5-hydroxy-3,6-bis[2-[4-[2-(2,4,6-trihydroxyphenyl)diazenyl]phenyl]diazenyl]-)

2,7-Naphthalenedisulfonicacid,4-amino-5-hydroxy-3,6-bis[2-[4-[2-(2,4,6-trihydroxyphenyl)diazenyl]phenyl]diazenyl]- structure
116962-64-2 structure
Product Name:2,7-Naphthalenedisulfonicacid,4-amino-5-hydroxy-3,6-bis[2-[4-[2-(2,4,6-trihydroxyphenyl)diazenyl]phenyl]diazenyl]-
CAS No:116962-64-2
MF:C34H25N9O13S2
MW:831.744804143906
CID:141902
PubChem ID:135848713
Update Time:2025-04-19

2,7-Naphthalenedisulfonicacid,4-amino-5-hydroxy-3,6-bis[2-[4-[2-(2,4,6-trihydroxyphenyl)diazenyl]phenyl]diazenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2,7-Naphthalenedisulfonicacid,4-amino-5-hydroxy-3,6-bis[2-[4-[2-(2,4,6-trihydroxyphenyl)diazenyl]phenyl]diazenyl]-
    • LogP
    • (6Z)-4-amino-3-[[4-[2-(2,6-dihydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]phenyl]diazenyl]-6-[[4-[2-(2,6-dihydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]phenyl]hydrazinylidene]-5-oxonap
    • 2,7-Naphthalenedisulfonic acid, 4-amino-3,6-bis((4-((2,4,6-trihydroxyphenyl)azo)phenyl)azo)-5-hydroxy-
    • 116962-64-2
    • Inchi: 1S/C34H25N9O13S2/c35-29-28-15(9-26(57(51,52)53)32(29)42-38-18-5-1-16(2-6-18)36-40-30-22(46)11-20(44)12-23(30)47)10-27(58(54,55)56)33(34(28)50)43-39-19-7-3-17(4-8-19)37-41-31-24(48)13-21(45)14-25(31)49/h1-14,44-50H,35H2,(H,51,52,53)(H,54,55,56)/b40-36+,41-37+,42-38+,43-39+
    • InChI Key: VURPNMRHUGLRNA-DAPOJWOSSA-N
    • SMILES: S(C1=C(C(=C2C(=C(C(=CC2=C1)S(=O)(=O)O)/N=N/C1C=CC(=CC=1)/N=N/C1C(=CC(=CC=1O)O)O)O)N)/N=N/C1C=CC(=CC=1)/N=N/C1C(=CC(=CC=1O)O)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 831.10155
  • Monoisotopic Mass: 831.101323
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 22
  • Heavy Atom Count: 58
  • Rotatable Bond Count: 10
  • Complexity: 2170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 382
  • XLogP3: 5.2

Experimental Properties

  • Density: 1.819
  • Refractive Index: 1.811
  • PSA: 364.78

2,7-Naphthalenedisulfonicacid,4-amino-5-hydroxy-3,6-bis[2-[4-[2-(2,4,6-trihydroxyphenyl)diazenyl]phenyl]diazenyl]- Related Literature

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